Cas no 941995-67-1 (N-tert-butyl-N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethylethanediamide)

• Product Name: N-tert-butyl-N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethylethanediamide
• CAS No: 941995-67-1
• MF: C₂₄H₃₂N₄O₂
• MW: 408.536485671997
• CID: 5502170
• PubChem ID: 18583747
• Update Time: 2025-07-10

N-tert-butyl-N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-tert-butyl-N-[2-(2,3-dihydroindol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]oxamide
• N1-(tert-butyl)-N2-(2-(4-(dimethylamino)phenyl)-2-(indolin-1-yl)ethyl)oxalamide
• N-tert-butyl-N'-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]ethanediamide
• F2762-0510
• AKOS024678473
• 941995-67-1
• N-tert-butyl-N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethylethanediamide

• Inchi： 1S/C24H32N4O2/c1-24(2,3)26-23(30)22(29)25-16-21(18-10-12-19(13-11-18)27(4)5)28-15-14-17-8-6-7-9-20(17)28/h6-13,21H,14-16H2,1-5H3,(H,25,29)(H,26,30)
• InChI Key： RYHJNUWXBAVGAW-UHFFFAOYSA-N
• SMILES： O=C(C(NC(C)(C)C)=O)NCC(C1C=CC(=CC=1)N(C)C)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 408.25252628g/mol
• Monoisotopic Mass: 408.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-tert-butyl-N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethylethanediamide

Introduction to N-tert-butyl-N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethylethanediamide (CAS No. 941995-67-1)

N-tert-butyl-N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethylethanediamide, a compound with the CAS number 941995-67-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups that contribute to its biological activity, making it a subject of intense research interest.

The central core of this molecule is the 2,3-dihydro-1H-indol-1-yl moiety, which is well-known for its presence in various bioactive natural products and pharmaceuticals. This indole derivative is often associated with significant pharmacological properties, including anti-inflammatory, antimicrobial, and even anticancer effects. The integration of this group into the molecular framework of N-tert-butyl-N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethylethanediamide suggests that it may exhibit similar beneficial effects.

Furthermore, the presence of the N-tert-butyl group at the amine nitrogen enhances the compound's metabolic stability and solubility characteristics. This modification is particularly important in drug design, as it can improve pharmacokinetic properties, leading to better absorption, distribution, metabolism, and excretion (ADME) profiles. The tert-butyl group also contributes to the overall rigidity of the molecule, which can influence its binding affinity to biological targets.

The amine functionalities at both ends of the ethanediamide backbone provide additional opportunities for interaction with biological systems. Specifically, the 4-(dimethylamino)phenyl group introduces a basic nitrogen that can engage in hydrogen bonding or ionic interactions with acidic residues in proteins. This feature is particularly relevant for designing molecules that interact with enzymes or receptors involved in signal transduction pathways.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry due to their diverse biological activities. For instance, modifications of the indole scaffold have led to the discovery of several potent inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in inflammation and pain management. The compound N-tert-butyl-N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethylethanediamide may offer novel mechanisms of action by targeting these enzymes or other relevant biological pathways.

The combination of these structural elements suggests that this compound could be a valuable tool for further exploration in drug discovery. Its unique chemical profile may allow it to interact with multiple targets simultaneously, potentially leading to synergistic therapeutic effects. Additionally, the presence of both hydrophilic and hydrophobic regions within its structure enhances its solubility in both aqueous and lipid environments, making it suitable for various formulation strategies.

In vitro studies have begun to elucidate the potential biological activities of N-tert-butyl-N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethylethanediamide. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammation and neurodegenerative diseases. These findings are particularly exciting given the growing recognition of indole derivatives as promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The development of new pharmaceuticals often involves a multi-step synthesis process to construct the desired molecular framework efficiently and with high yield. The synthesis of N-tert-butyl-N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethylethanediamide would likely involve key steps such as condensation reactions between appropriate precursors followed by functional group modifications to introduce the necessary substituents. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater precision and efficiency than ever before.

The pharmacokinetic properties of any drug candidate are critical determinants of its clinical efficacy and safety profile. In this context, N-tert-butyl-N'-2-(2,3-dihydro-1H-indol-1-y)-l)-2--(dimethylamino)phenylethylethanediamide shows promise due to its balanced solubility characteristics and metabolic stability. These properties are essential for ensuring that the drug reaches its target site at effective concentrations while minimizing unwanted side effects.

The potential applications of this compound extend beyond traditional therapeutic areas. For example, its structural features make it a candidate for use as an intermediate in the synthesis of more complex molecules or as a lead compound for structure-based drug design. By understanding how this molecule interacts with biological targets at a molecular level, researchers can gain insights into disease mechanisms and develop more targeted therapies.

In conclusion, N--tert-butyl-N'--(dihydro--indol-l--y))-l)--(dimethylamino)phenylethylethanediamide (CAS No.--941995--67--l)) represents an exciting advancement in pharmaceutical chemistry with significant potential for further research and development. Its unique structural features combined with preliminary evidence suggesting beneficial biological activities make it a compelling candidate for future therapeutic applications.